Cas no 1261572-59-1 (2-Chloro-3-cyanophenylacetic acid methyl ester)

• Product Name: 2-Chloro-3-cyanophenylacetic acid methyl ester
• CAS No: 1261572-59-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4938907
• Update Time: 2025-10-21

2-Chloro-3-cyanophenylacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-cyanophenylacetate
• 2-chloro-3-cyanophenylacetic acid methyl ester
• 2-Chloro-3-cyanophenylacetic acid methyl ester

• Inchi： 1S/C10H8ClNO2/c1-14-9(13)5-7-3-2-4-8(6-12)10(7)11/h2-4H,5H2,1H3
• InChI Key： ZZBVANXFPPCGBS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 209.0243562 g/mol
• Monoisotopic Mass: 209.0243562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.63
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Chloro-3-cyanophenylacetic acid methyl ester

Chemical Overview of CAS No. 1261572-59-1: 2-Chloro-3-Cyanophenylacetic Acid Methyl Ester

The compound CAS No. 1261572-59-1, commonly referred to as 2-Chloro-3-cyanophenylacetic acid methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of phenylacetic acid methyl ester derivatives in medicinal chemistry, particularly for their role as intermediates in the synthesis of bioactive compounds. The presence of a chlorine atom at the 2-position and a cyano group at the 3-position on the phenyl ring introduces significant electronic effects, which can influence the compound's reactivity and biological activity.

Research has demonstrated that 2-chloro-3-cyanophenylacetic acid methyl ester exhibits promising properties in various chemical reactions, including nucleophilic substitution and condensation reactions. These reactions are pivotal in the construction of complex molecular architectures, making this compound a valuable building block in organic synthesis.

In terms of biological activity, recent investigations have explored the potential of this compound as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. The methyl ester group is known to enhance bioavailability, making it a favorable functional group for drug delivery systems.

The synthesis of CAS No. 1261572-59-1 involves a multi-step process that includes chlorination, cyanation, and esterification reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results suggest that it has moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety profile.

In conclusion, CAS No. 1261572-59-1 (2-Chloro-3-cyanophenylacetic acid methyl ester) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an essential compound for researchers in academia and industry alike.